2-(1-adamantyl)-N-[2-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]acetamide

• Molecular Formula: C22H25N5OS
• Molecular Weight: 407.5 g/mol
• IUPAC Name: 2-(1-adamantyl)-N-[2-(3-methyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]acetamide
• InChI: InChI=1S/C22H25N5OS/c1-13-24-25-21-27(13)26-20(29-21)17-4-2-3-5-18(17)23-19(28)12-22-9-14-6-15(10-22)8-16(7-14)11-22/h2-5,14-16H,6-12H2,1H3,(H,23,28)
• InChI Key: IJFUKLYLEJOYOF-UHFFFAOYSA-N
• SMILES: CC1=NN=C2N1N=C(S2)C3=CC=CC=C3NC(=O)CC45CC6CC(C4)CC(C6)C5

Description

2-(1-adamantyl)-N-[2-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]acetamide is a novel compound that has gained attention in the scientific community due to its potential use in various fields of research.

Mechanism of Action

The exact mechanism of action of 2-(1-adamantyl)-N-[2-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]acetamide is not fully understood. However, it is believed to act on various molecular targets, including ion channels, receptors, and enzymes. This compound has been shown to modulate the activity of voltage-gated sodium channels and may have potential as a local anesthetic. It has also been shown to inhibit the activity of acetylcholinesterase, an enzyme involved in the breakdown of acetylcholine, and may have potential as a treatment for Alzheimer's disease.
Biochemical and Physiological Effects:
2-(1-adamantyl)-N-[2-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]acetamide has been shown to have various biochemical and physiological effects. In vitro studies have shown that this compound can inhibit cell proliferation and induce apoptosis in cancer cells. It has also been shown to have antioxidant and anti-inflammatory properties. In animal studies, this compound has been shown to improve cognitive function and memory in rats.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(1-adamantyl)-N-[2-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]acetamide in lab experiments is its potential as a lead compound for drug discovery. This compound has been shown to have various pharmacological activities, making it a promising candidate for the development of new drugs. However, one of the limitations of using this compound is its relatively low solubility in water, which may affect its bioavailability and limit its use in certain applications.

Future Directions

There are several future directions for the research of 2-(1-adamantyl)-N-[2-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]acetamide. One direction is to further investigate its potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's. Another direction is to explore its potential as a chemotherapeutic agent for the treatment of cancer. Additionally, further research is needed to fully understand the mechanism of action of this compound and to identify its molecular targets. Finally, efforts should be made to improve the solubility and bioavailability of this compound to enhance its potential for use in various applications.
In conclusion, 2-(1-adamantyl)-N-[2-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]acetamide is a promising compound that has potential for use in various fields of research. Further studies are needed to fully understand its mechanism of action and to explore its potential as a treatment for various diseases.

Synthesis Methods

The synthesis of 2-(1-adamantyl)-N-[2-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]acetamide involves the reaction of 1-adamantylamine with 2-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)aniline in the presence of acetic anhydride and triethylamine. The reaction mixture is then heated to reflux for several hours, and the resulting product is purified by column chromatography.

Scientific Research Applications

2-(1-adamantyl)-N-[2-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]acetamide has been studied for its potential use in various fields of research, including neuroscience, cancer research, and drug discovery. In neuroscience, this compound has been shown to have neuroprotective effects and may have potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's. In cancer research, this compound has been shown to have anticancer properties and may have potential as a chemotherapeutic agent. In drug discovery, this compound has been studied as a potential lead compound for the development of new drugs.